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Compound of Interest

2-Bromobenzamidine
Compound Name:
hydrochloride

cat. No.: B1339829

This guide provides essential safety information and procedures for researchers, scientists, and
drug development professionals working with 2-Bromobenzamidine hydrochloride.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 2-Bromobenzamidine hydrochloride?

Al: 2-Bromobenzamidine hydrochloride is considered hazardous. The primary concerns
are:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2]

Germ Cell Mutagenicity: Suspected of causing genetic defects.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3]
Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, the following personal protective equipment should be worn:
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» Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or OSHA's eye
and face protection regulations in 29 CFR 1910.133.[4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]
This includes a lab coat and closed-toe shoes.

» Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.
Q3: What are the proper storage conditions for 2-Bromobenzamidine hydrochloride?

A3: Store in a cool, dry, and well-ventilated place.[2][3][4] Keep the container tightly closed and
store locked up.[1][2][4] It should be stored away from incompatible materials such as strong
oxidizing agents, strong acids, and strong bases.[2][4]

Q4: What should | do in case of accidental exposure?
A4: Immediate action is crucial. Follow these first-aid measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[2][4]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes while removing contaminated clothing and shoes. Get medical
attention if irritation persists.[2][4]

e In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get immediate medical attention.[2][4]

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[1][4]

Q5: How should I handle a spill of 2-Bromobenzamidine hydrochloride?
A5: For a small spill, you should:

e Ensure the area is well-ventilated.
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o Wear appropriate personal protective equipment (PPE), including a respirator, gloves, and
eye protection.

» Avoid generating dust.

o Carefully sweep up the spilled solid material and place it into a suitable, labeled container for
disposal.

o Clean the spill area with a wet cloth or paper towels, and place these in the hazardous waste
container.

e Wash hands thoroughly after cleanup.

For a large spill, evacuate the area and contact your institution's environmental health and
safety department.

Troubleshooting Guides

Problem: The compound appears to be clumping or changing color in storage.

e Possible Cause: This may indicate moisture absorption or degradation. The compound
should be a pale yellow solid.

e Solution: Ensure the container is tightly sealed and stored in a dry environment. If you
suspect degradation, it is best to dispose of the compound according to your institution's
hazardous waste guidelines and obtain a fresh supply.

Problem: | am observing an unexpected reaction or fuming during my experiment.

e Possible Cause: This could be due to an incompatibility with other reagents or solvents being
used. 2-Bromobenzamidine hydrochloride is incompatible with strong oxidizing agents,
strong acids, and strong bases.[2][4]

o Solution: Immediately stop the reaction, if it is safe to do so. Work in a well-ventilated fume
hood. Review your experimental protocol and the safety data sheets of all reagents to check
for incompatibilities.
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Data Presentation

Physical and Chemical Properties

Property Value Reference
Molecular Formula C7H8BIrCIN2 [5][6]
Molecular Weight 235.52 g/mol [6]

Melting Point >250 °C [6]

Form Solid [6]

Color Pale yellow [6]

Hazard Identification

Hazard GHS Classification Precautionary Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.

. H341: Suspected of causing

Germ Cell Mutagenicity Category 2

genetic defects.

Specific target organ toxicity,

single exposure

Category 3, Respiratory
system

H335: May cause respiratory

irritation.

Experimental Protocols

Protocol for Weighing and Preparing a Solution of 2-Bromobenzamidine Hydrochloride

e Preparation:

o Ensure you are wearing the appropriate PPE: lab coat, safety glasses, and chemical-

resistant gloves.
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o Perform all work in a certified chemical fume hood to avoid inhalation of dust.
o Have a designated waste container ready for any contaminated materials.

e Weighing:
o Use a clean, dry spatula and weigh boat.

o Carefully transfer the desired amount of 2-Bromobenzamidine hydrochloride to the
weigh boat on an analytical balance.

o Avoid creating dust. If any material is spilled, clean it up immediately following the spill
procedure.

o Close the stock container tightly immediately after use.
e Dissolving:

o Transfer the weighed solid to a suitable flask.

o Add the desired solvent slowly while stirring to dissolve the compound.

o Ensure the chosen solvent is compatible with 2-Bromobenzamidine hydrochloride.
o Cleanup:

o Dispose of the weigh boat and any contaminated paper towels in the designated solid
hazardous waste container.

o Wipe down the spatula and the balance with a damp cloth and dispose of the cloth in the
hazardous waste.

o Wash your hands thoroughly with soap and water after completing the procedure.

Visualizations
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Initial Assessment
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Caption: Workflow for responding to a spill of 2-Bromobenzamidine hydrochloride.
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Pre-Experiment Planning

Review Safety Data Sheet (SDS)
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Caption: Logical workflow for the safe handling of 2-Bromobenzamidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

